molecular formula C26H23Cl3FNO6 B12832045 Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate

Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate

Cat. No.: B12832045
M. Wt: 570.8 g/mol
InChI Key: RDMJJVSKUGWGLO-UHFFFAOYSA-N
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Description

Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique molecular structure, which includes a fluorophenoxy group, a trichloroethoxycarbonyl group, and a methylpropanoate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate typically involves multiple steps, including the formation of intermediate compounds. The process begins with the preparation of the fluorophenoxy and trichloroethoxycarbonyl intermediates, which are then coupled under specific reaction conditions to form the final product. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the stability of the intermediates.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product while minimizing the production time and cost. The reaction conditions, such as temperature, pressure, and reaction time, are carefully controlled to optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can lead to the formation of reduced derivatives.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium hydroxide). The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives with different functional groups.

Scientific Research Applications

Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • Methyl 2-(4-(3-(4-chlorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate
  • Methyl 2-(4-(3-(4-bromophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate

Uniqueness

Methyl 2-(4-(3-(4-fluorophenoxy)-5-(((2,2,2-trichloroethoxy)carbonyl)amino)phenoxy)phenyl)-2-methylpropanoate is unique due to the presence of the fluorophenoxy group, which imparts distinct chemical and biological properties. This compound’s specific structure allows for unique interactions with molecular targets, making it valuable for various applications in research and industry.

Properties

Molecular Formula

C26H23Cl3FNO6

Molecular Weight

570.8 g/mol

IUPAC Name

methyl 2-[4-[3-(4-fluorophenoxy)-5-(2,2,2-trichloroethoxycarbonylamino)phenoxy]phenyl]-2-methylpropanoate

InChI

InChI=1S/C26H23Cl3FNO6/c1-25(2,23(32)34-3)16-4-8-19(9-5-16)36-21-12-18(31-24(33)35-15-26(27,28)29)13-22(14-21)37-20-10-6-17(30)7-11-20/h4-14H,15H2,1-3H3,(H,31,33)

InChI Key

RDMJJVSKUGWGLO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(C=C1)OC2=CC(=CC(=C2)NC(=O)OCC(Cl)(Cl)Cl)OC3=CC=C(C=C3)F)C(=O)OC

Origin of Product

United States

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